Cas no 65189-79-9 (Benzenepropanoic acid, b-methyl-4-(3-methylbutyl)-)

• Product Name: Benzenepropanoic acid, b-methyl-4-(3-methylbutyl)-
• CAS No: 65189-79-9
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 519224
• PubChem ID: 182473
• Update Time: 2025-04-19

Benzenepropanoic acid, b-methyl-4-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b-methyl-4-(3-methylbutyl)-
• 3-[4-(3-methylbutyl)phenyl]butanoic acid

• Inchi： 1S/C15H22O2/c1-11(2)4-5-13-6-8-14(9-7-13)12(3)10-15(16)17/h6-9,11-12H,4-5,10H2,1-3H3,(H,16,17)
• InChI Key： ANHVCHYRRRCGAF-UHFFFAOYSA-N
• SMILES： OC(CC(C)C1C=CC(=CC=1)CCC(C)C)=O

Computed Properties

• Exact Mass: 234.16206
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids